molecular formula C8H7Cl2NO3 B8413749 Methyl 2,6-dichloro-4-methoxynicotinate

Methyl 2,6-dichloro-4-methoxynicotinate

Cat. No.: B8413749
M. Wt: 236.05 g/mol
InChI Key: HMHQNRRYFPDDMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2,6-dichloro-4-methoxynicotinate is a useful research compound. Its molecular formula is C8H7Cl2NO3 and its molecular weight is 236.05 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H7Cl2NO3

Molecular Weight

236.05 g/mol

IUPAC Name

methyl 2,6-dichloro-4-methoxypyridine-3-carboxylate

InChI

InChI=1S/C8H7Cl2NO3/c1-13-4-3-5(9)11-7(10)6(4)8(12)14-2/h3H,1-2H3

InChI Key

HMHQNRRYFPDDMO-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=NC(=C1C(=O)OC)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 2,4,6-trichloronicotinate [(5.04 g, 20.96 mmol), prepared as described in WO2010/31589] in methanol (52 mL) was added the sodium methoxide (25 wt % in methanol, 5.04 mL, 22.0 mmol) at room temperature. The cloudy white mixture was stirred for 17 h, then partitioned between EtOAc and water. The layers were separated and the aqueous layer was further extracted with EtOAc (2×). The combined organic layers were dried over sodium sulfate, filtered, and concentrated. The residue was purified by FCC (0-20% EtOAc:heptane) to provide methyl 2,6-dichloro-4-methoxynicotinate. MS (ESI+) m/z 236.1 (M+H)+.
Quantity
5.04 g
Type
reactant
Reaction Step One
Name
sodium methoxide
Quantity
5.04 mL
Type
reactant
Reaction Step One
Quantity
52 mL
Type
solvent
Reaction Step One

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